Cas no 53985-77-6 (4-chloro-2-methyl-7-(trifluoromethoxy)quinoline)

• Product Name: 4-chloro-2-methyl-7-(trifluoromethoxy)quinoline
• CAS No: 53985-77-6
• MF: C₁₁H₇ClF₃NO
• MW: 261.627592325211
• CID: 1586713
• PubChem ID: 45599412
• Update Time: 2025-04-21

4-chloro-2-methyl-7-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-7-(trifluoromethoxy)quinoline
• 4-Chloro-2-methyl-7-trifluoromethoxyquinoline
• DTXSID70670956
• MFCD12675024
• 53985-77-6

• Inchi： 1S/C11H7ClF3NO/c1-6-4-9(12)8-3-2-7(5-10(8)16-6)17-11(13,14)15/h2-5H,1H3
• InChI Key： PXKMHBLZMCMJNX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C=C(C=CC2=1)OC(F)(F)F

Computed Properties

• Exact Mass: 261.01700
• Monoisotopic Mass: 261.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.411
• Boiling Point: 272.1°C at 760 mmHg
• Flash Point: 118.4°C
• Refractive Index: 1.549
• PSA: 22.12000
• LogP: 4.09520